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Compound of Interest

Compound Name: Cyclopentylacetyl chloride

Cat. No.: B075111

This guide provides a comprehensive overview of cyclopentylacetyl chloride, a key reagent
in organic synthesis. It is intended for researchers, scientists, and professionals in drug
development and materials science. This document details its chemical structure,
physicochemical properties, synthesis protocols, and key reactions.

Chemical Identity and Structure

Cyclopentylacetyl chloride is an acyl chloride characterized by a cyclopentyl group attached
to an acetyl chloride moiety.[1][2] Its reactivity, primarily centered around the acyl chloride
group, makes it a valuable intermediate for introducing the cyclopentylacetyl group into various
molecular scaffolds.[1]

Chemical Formula: C7H11CIO[2][3]

IUPAC Name: 2-cyclopentylacetyl chloride[2][4]
SMILES: C1CCC(C1)CC(=0)CI[2]

Chemical Structure:

Caption: Chemical structure of Cyclopentylacetyl chloride.

Physicochemical Properties
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Cyclopentylacetyl chloride is a colorless to pale yellow liquid that is sensitive to moisture.[1]
[5][6] Key quantitative properties are summarized in the table below.

Property Value Source(s)
Molecular Weight 146.61 g/mol [2]

Density 1.087 g/mL [71[8]
Boiling Point 186 °C at 760 mmHg [718]

Flash Point 71.1°C [7]
Refractive Index 1.4622 - 1.4625 @ 20°C [4117]
Vapor Pressure 0.678 mmHg at 25°C [7]

Synthesis of Cyclopentylacetyl Chloride

The most common method for synthesizing cyclopentylacetyl chloride is through the reaction
of cyclopentylacetic acid with a chlorinating agent, such as thionyl chloride (SOCI2).[1][9] This
reaction is efficient and scalable.[1]

This protocol is adapted from established laboratory procedures.[9]

Materials:

Cyclopentaneacetic acid (50 g)

Thionyl chloride (51 g)

N,N-dimethylformamide (DMF, 2.9 ml)

Reaction flask equipped with a dropping funnel, condenser, and magnetic stirrer

Distillation apparatus

Procedure:
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e To a solution of 50 g of cyclopentaneacetic acid containing 2.9 ml of N,N-dimethylformamide,
add 51 g of thionyl chloride dropwise with stirring over a period of 15 minutes.[9]

 After the addition is complete, continue stirring the mixture for an additional 60 minutes.[9]

e Remove the excess thionyl chloride in vacuo.[9]

« Distill the residual oil to yield the final product. The expected boiling point is 57°-58° C at 10
mm Hg, with an anticipated yield of approximately 97%.[9]

Reactants

Cyclopentylacetic Acid
Process Products
Thionyl Chioride | | Combine and stir Continue stirring Remove excess SOCl2
Y | | (15 min addition) (60 min) (in vacuo)
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DMF (catalyst) »| SO: + HCI (gaseous)

Distill residual oil |»—l>| Cyclopentylacetyl Chloride

Click to download full resolution via product page

Caption: Workflow for the synthesis of Cyclopentylacetyl chloride.

Chemical Reactivity and Applications

Cyclopentylacetyl chloride is a versatile reagent primarily used in acylation reactions to
introduce the cyclopentylacetyl moiety.[1] Its applications span pharmaceuticals, materials
science, and agrochemicals.[1]

The compound reacts vigorously with nucleophiles. For instance, it reacts with amines to form
amides and with alcohols to yield esters.[1] These reactions typically proceed via a nucleophilic
addition-elimination mechanism.[10]
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General Reaction with an Amine (R-NHz): The reaction with a primary amine, such as
ethylamine, is rapid and produces an N-substituted amide and an ammonium chloride salt.[10]

Cyclopentylacetyl Chloride + Nucleophile (Nu-H) Nucleophilic Attack Tetrahedral Intermediate Elimination of CI~ Acylated Product + HCI

Click to download full resolution via product page
Caption: General mechanism of nucleophilic acyl substitution.

In the presence of a strong base like sodium ethoxide (NaOEt), cyclopentylacetyl chloride
can undergo a Claisen condensation with an enolizable ester (e.g., ethyl acetate) to form a (3-
keto ester.[1] This reaction is fundamental for creating carbon-carbon bonds.[1]

Under catalysis by a Lewis acid such as FeCls, cyclopentylacetyl chloride can function as a
dienophile in Diels-Alder reactions with conjugated dienes like 1,3-cyclopentadiene.[1] This
reaction is useful for synthesizing bicyclic ketones with high diastereoselectivity.[1]

Safety and Handling

Cyclopentylacetyl chloride is a corrosive and lachrymatory (tear-inducing) compound.[1] It
can cause severe skin burns and eye damage.[2] Inhalation may lead to irritation of the
respiratory tract.[1]

Handling Precautions:
e Handle in a well-ventilated fume hood.[1]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[1]

o Store in a cool, dry place away from moisture, as it reacts with water.[4]
» Keep containers tightly closed and store under an inert gas.[4]

e Itis incompatible with bases and oxidizing agents.[4]
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This technical guide provides a foundational understanding of cyclopentylacetyl chloride for
professionals engaged in chemical research and development. For more detailed information,
consulting the cited literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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